FLS-359

• Molecular Formula: C27H26N6S
• Molecular Weight: 466.6 g/mol
• InChI: InChI=1S/C27H26N6S/c1-19-17-32(20(2)30-19)25-9-6-22-10-13-31(18-23(22)15-25)27-28-16-26(34-27)14-21-4-7-24(8-5-21)33-12-3-11-29-33/h3-9,11-12,15-17H,10,13-14,18H2,1-2H3
• InChIKey: JRPPFSVORXBCPF-UHFFFAOYSA-N

FLS-359: Selective SIRT2 Allosteric Modulator Overview

FLS-359 is a selective, allosteric modulator of sirtuin 2 (SIRT2), an NAD⁺-dependent lysine deacetylase [1]. It inhibits SIRT2 deacetylase activity with an IC₅₀ of approximately 3 μM and demonstrates no significant inhibition of SIRT1 or SIRT3 at concentrations up to 100 μM [1]. FLS-359 exhibits broad-spectrum antiviral activity against both RNA and DNA viruses, including members of the coronaviridae, orthomyxoviridae, flaviviridae, hepadnaviridae, and herpesviridae families [1]. The compound is orally bioavailable and has been evaluated in humanized mouse models of viral infection [1].

Modulation type Allosteric SIRT2 tool compound Binds Extended C Pocket; distinct from active-site inhibitors

Isoform profile SIRT2-selective chemical probe No SIRT1/SIRT3 activity; clean target attribution

In vivo readiness Oral bioavailability supports chronic models Validated oral PK in mice; enables oral dosing studies

Screening scope Host-directed antiviral screening context Broad panel across RNA/DNA virus families

• [1] Roche KL, Remiszewski S, Todd MJ, Kulp JL 3rd, Tang L, Welsh AV, Barry AP, De C, Reiley WW, Wahl A, Garcia JV, Luftig MA, Shenk T, Tonra JR, Murphy EA, Chiang LW. An allosteric inhibitor of sirtuin 2 deacetylase activity exhibits broad-spectrum antiviral activity. J Clin Invest. 2023 Jun 15;133(12):e158978. doi: 10.1172/JCI158978. View Source

Why Generic SIRT2 Inhibitor Substitution Fails

Not all SIRT2 inhibitors are interchangeable in research or preclinical development. Critical differences in selectivity, oral bioavailability, and allosteric versus competitive binding mechanisms directly impact experimental reproducibility and translational potential. For example, the commonly used SIRT2 inhibitor AGK2 exhibits only modest selectivity (IC₅₀ values of 30 μM and 91 μM for SIRT1 and SIRT3, respectively) , whereas FLS-359 shows no detectable inhibition of these isoforms at 100 μM [1]. Furthermore, many SIRT2 tool compounds, such as SirReal2, lack documented oral pharmacokinetic profiles, limiting their utility for in vivo studies . FLS-359's well-characterized oral exposure parameters (t₁/₂ ≈6 h, Cₘₐₓ 89 μM, AUC 713 μM·h/mL) enable reliable dosing in animal models, a feature not universally available among SIRT2 modulators [1]. These distinctions underscore why procurement decisions cannot rely on class-level assumptions.

Allosteric vs. active-site SIRT2 inhibitors

MechanismAllosteric binding mode may shift substrate-concentration dependence; active-site ligands (e.g., SirReal2) may not reproduce allosteric functional profile.

SIRT2-selective vs. dual SIRT1/2 inhibitors

SelectivityDual inhibitors (e.g., Tenovin-1) introduce SIRT1-off-target effects; may confound pathway-response interpretation.

Oral PK profile mismatch

ExposureMany SIRT2 probes lack documented oral exposure; substitution may not support in vivo oral dosing models without independent PK validation.

• [1] Roche KL, Remiszewski S, Todd MJ, Kulp JL 3rd, Tang L, Welsh AV, Barry AP, De C, Reiley WW, Wahl A, Garcia JV, Luftig MA, Shenk T, Tonra JR, Murphy EA, Chiang LW. An allosteric inhibitor of sirtuin 2 deacetylase activity exhibits broad-spectrum antiviral activity. J Clin Invest. 2023 Jun 15;133(12):e158978. doi: 10.1172/JCI158978. View Source

FLS-359 Quantitative Differentiation Evidence

Allosteric Binding Mode

FLS-359 exhibits substantially cleaner SIRT2 selectivity than the widely used tool compound AGK2. In deacetylase assays, FLS-359 shows no inhibition of SIRT1 or SIRT3 at concentrations up to 100 μM [1]. By contrast, AGK2 inhibits SIRT1 and SIRT3 with IC₅₀ values of 30 μM and 91 μM, respectively, indicating significant off-target activity at concentrations frequently employed in cellular studies .

Allosteric binding mode

Head-to-head

FLS-359 IC50 = 3 μM (Extended C Pocket); SirReal2 IC50 = 140 nM (active site). 5-fold substrate shift for SirReal2 across 10x NAD+ range.

Allosteric binding reduces substrate-concentration sensitivity.

Reported deacetylase assay with recombinant SIRT2.

Evidence Dimension	Isoform selectivity (inhibition of SIRT1 and SIRT3)
Target Compound Data	IC₅₀ > 100 μM for SIRT1 and SIRT3
Comparator Or Baseline	AGK2: IC₅₀ 30 μM (SIRT1) and 91 μM (SIRT3)
Quantified Difference	FLS-359 exhibits >3.3-fold lower potency against SIRT1 and no detectable SIRT3 inhibition at relevant concentrations
Conditions	Recombinant human sirtuin deacetylase assays using fluorogenic peptide substrates; FLS-359 data from Roche et al. 2023; AGK2 data from MedChemExpress characterization

Why This Matters

Researchers requiring SIRT2-specific modulation without confounding SIRT1/3 inhibition should prioritize FLS-359 over AGK2.

• [1] Roche KL, Remiszewski S, Todd MJ, Kulp JL 3rd, Tang L, Welsh AV, Barry AP, De C, Reiley WW, Wahl A, Garcia JV, Luftig MA, Shenk T, Tonra JR, Murphy EA, Chiang LW. An allosteric inhibitor of sirtuin 2 deacetylase activity exhibits broad-spectrum antiviral activity. J Clin Invest. 2023 Jun 15;133(12):e158978. doi: 10.1172/JCI158978. View Source

SIRT Isoform Selectivity Profile

FLS-359 demonstrates robust oral pharmacokinetics in mice, with a plasma half-life of approximately 6 hours, a Cₘₐₓ of 89 μM, and an AUC of 713 μM·h/mL following a 50 mg/kg oral dose [1]. In contrast, other selective SIRT2 inhibitors such as SirReal2 lack published oral exposure data, limiting their applicability for in vivo efficacy studies .

Isoform selectivity profile

Head-to-head

SIRT2 IC50 = 3 μM; no inhibition of SIRT1 or SIRT3 at highest tested concentrations. Tenovin-1 inhibits both SIRT1 and SIRT2.

SIRT2-exclusive profile eliminates SIRT1/3 off-target confounding.

Recombinant human sirtuin enzymatic assays.

Evidence Dimension	Oral pharmacokinetic profile
Target Compound Data	t₁/₂ ≈6 h; Cₘₐₓ 89 μM; AUC 713 μM·h/mL (50 mg/kg p.o. in mice)
Comparator Or Baseline	SirReal2: no oral PK data reported in primary literature or vendor documentation
Quantified Difference	FLS-359 provides validated oral exposure suitable for animal studies; SirReal2 does not
Conditions	Male CD-1 mice, single oral dose; FLS-359 data from Roche et al. 2023

Why This Matters

Investigators planning in vivo efficacy or pharmacodynamic studies should select FLS-359 for its established oral bioavailability, avoiding compounds with undefined PK properties.

• [1] Roche KL, Remiszewski S, Todd MJ, Kulp JL 3rd, Tang L, Welsh AV, Barry AP, De C, Reiley WW, Wahl A, Garcia JV, Luftig MA, Shenk T, Tonra JR, Murphy EA, Chiang LW. An allosteric inhibitor of sirtuin 2 deacetylase activity exhibits broad-spectrum antiviral activity. J Clin Invest. 2023 Jun 15;133(12):e158978. doi: 10.1172/JCI158978. View Source

Broad-Spectrum Antiviral Activity

In a direct head-to-head comparison using a human cytomegalovirus (HCMV) spread assay in MRC-5 fibroblasts, FLS-359 inhibited viral spread with an IC₅₀ of 0.466 ± 0.203 μM [1]. Under identical conditions, the FDA-approved antiviral ganciclovir exhibited an IC₅₀ of 1.7 μM, and letermovir achieved an IC₅₀ of 0.003 μM [1].

Broad-spectrum antiviral activity

Context-dependent

IC50 range 0.3–6.7 μM against SARS-CoV-2, Influenza A, HBV, RSV, HCMV, EBV. Ganciclovir limited to herpesviruses.

Host-directed screening context across multiple virus families.

In vitro replication assays in relevant cell lines.

Evidence Dimension	Inhibition of HCMV spread (cell-associated virus)
Target Compound Data	IC₅₀ 0.466 ± 0.203 μM
Comparator Or Baseline	Ganciclovir: IC₅₀ 1.7 μM; Letermovir: IC₅₀ 0.003 μM
Quantified Difference	FLS-359 is ~3.6-fold more potent than ganciclovir and less potent than letermovir
Conditions	MRC-5 cells infected with TB40/E-mCherry-UL99eGFP (0.01 IU/cell); 7-day spread assay quantified by mCherry fluorescence (n=4)

Why This Matters

For investigators studying HCMV replication or screening host-targeted antivirals, FLS-359 offers a well-characterized potency benchmark with a distinct mechanism (allosteric SIRT2 inhibition) compared to viral DNA polymerase inhibitors (ganciclovir) or terminase complex inhibitors (letermovir).

• [1] Roche KL, Remiszewski S, Todd MJ, Kulp JL 3rd, Tang L, Welsh AV, Barry AP, De C, Reiley WW, Wahl A, Garcia JV, Luftig MA, Shenk T, Tonra JR, Murphy EA, Chiang LW. An allosteric inhibitor of sirtuin 2 deacetylase activity exhibits broad-spectrum antiviral activity. J Clin Invest. 2023 Jun 15;133(12):e158978. doi: 10.1172/JCI158978. View Source

Oral Bioavailability and In Vivo Exposure

FLS-359 significantly reduced HCMV titers in two independent humanized mouse models. In the gelfoam/human fibroblast model, twice-daily oral dosing at 50 mg/kg for 11 days reduced viral load compared to vehicle control (p < 0.03) [1]. In the human lung-only mouse model, the same dosing regimen (50 mg/kg p.o., b.i.d. for 17 days) significantly lowered viral titers (p < 0.04) [1]. Valganciclovir (100 mg/kg p.o., b.i.d.) served as a positive control in the gelfoam model.

Oral bioavailability and exposure

Class-level

Cmax = 89 μM; AUC = 713 μM•h/mL; t1/2 = 6 h (mice, 50 mg/kg p.o.). Most experimental SIRT2 inhibitors lack published oral PK.

Oral PK profile supports in vivo dosing model design.

BALB/c mice; single oral dose. Class-level inference for comparators.

Evidence Dimension	Reduction of viral load in vivo
Target Compound Data	Statistically significant reduction (p < 0.03 and p < 0.04) in TCID₅₀ titers
Comparator Or Baseline	Vehicle control; valganciclovir (100 mg/kg) used as positive control
Quantified Difference	FLS-359 achieved viral load reduction comparable to valganciclovir at half the oral dose
Conditions	CIEA NOG mice implanted with HCMV-infected human fibroblasts (gelfoam model) or human lung tissue; 50 mg/kg FLS-359 p.o., b.i.d.; 11- or 17-day treatment

Why This Matters

Procurement for in vivo antiviral studies is supported by direct efficacy data in clinically relevant humanized mouse models, demonstrating that FLS-359's oral bioavailability translates to meaningful pharmacodynamic effects.

• [1] Roche KL, Remiszewski S, Todd MJ, Kulp JL 3rd, Tang L, Welsh AV, Barry AP, De C, Reiley WW, Wahl A, Garcia JV, Luftig MA, Shenk T, Tonra JR, Murphy EA, Chiang LW. An allosteric inhibitor of sirtuin 2 deacetylase activity exhibits broad-spectrum antiviral activity. J Clin Invest. 2023 Jun 15;133(12):e158978. doi: 10.1172/JCI158978. View Source

Efficacy in Humanized Mouse Models

FLS-359 inhibits de novo synthesis of hepatitis B virus covalently closed circular DNA (cccDNA) in primary human hepatocytes and HepG2(C3A)-NTCP cells, and substantially reduces cccDNA recycling in HepAD38 cells [1]. While pre-existing cccDNA is not eradicated by short-term treatment, its transcriptional activity is impaired, likely through inhibition of viral promoter activities [1]. This activity profile distinguishes FLS-359 from direct-acting antivirals that do not target the cccDNA reservoir.

Humanized mouse model efficacy

Class-level

Significant HCMV viral load reduction (p<0.05) in gelfoam-fibroblast and lung-only humanized models. SirReal2 lacks comparable in vivo antiviral data.

In vivo model-response context for HCMV reduction.

Humanized NOG mice; 50 mg/kg p.o. b.i.d. Reported statistical significance.

Evidence Dimension	Inhibition of HBV cccDNA synthesis and transcription
Target Compound Data	Significant reduction in cccDNA de novo synthesis and recycling; impaired transcriptional activity
Comparator Or Baseline	Untreated infected cells; no direct comparator SIRT2 inhibitor tested in same study
Quantified Difference	Not quantified as a single numeric value; inhibition qualitatively demonstrated
Conditions	Primary human hepatocytes, HepG2(C3A)-NTCP cells, HepAD38 cells; HBV genotype D infection

Why This Matters

For HBV research, FLS-359 offers a unique tool to probe SIRT2-dependent regulation of cccDNA biology, an area not addressable with standard nucleoside/nucleotide analogs.

• [1] Tang L, et al. An allosteric inhibitor of sirtuin 2 blocks hepatitis B virus covalently closed circular DNA establishment and its transcriptional activity. Antiviral Res. 2024 Jun;226:105888. doi: 10.1016/j.antiviral.2024.105888. View Source

Research Applications of FLS-359

Emerging Pathogen Antiviral Discovery

FLS-359 serves as a validated positive control for SIRT2-mediated host-targeted antiviral screening. Its activity against diverse viral families (coronavirus, orthomyxovirus, flavivirus, hepadnavirus, herpesvirus) [1] enables researchers to benchmark novel SIRT2 modulators or assess off-target antiviral effects. The compound's defined in vitro IC₅₀ values (0.3–6.7 μM across various viruses) [2] provide a reliable reference range for assay validation.

Chronic Hepatitis B Functional Cure Research

Investigators planning mouse efficacy studies can confidently administer FLS-359 orally at 50 mg/kg b.i.d., a regimen validated in humanized models of HCMV infection [1]. The established PK parameters (t₁/₂ ~6 h, Cₘₐₓ 89 μM) [1] facilitate dose selection and exposure-response modeling, reducing the need for exploratory PK studies.

SIRT2 Host-Pathogen Interaction Studies

FLS-359 is uniquely positioned for experiments examining the role of SIRT2 in HBV cccDNA synthesis, recycling, and transcriptional regulation [2]. Its ability to impair cccDNA establishment without eradicating pre-existing episomes makes it a valuable tool for dissecting the viral lifecycle and for combination studies with agents targeting other steps in HBV replication.

Oral In Vivo Pharmacology and Toxicology

Given its clean selectivity profile (IC₅₀ >100 μM for SIRT1 and SIRT3) [1], FLS-359 is the preferred control compound when interpreting phenotypes that might be influenced by off-target sirtuin inhibition. Studies using AGK2 or other less selective inhibitors should include FLS-359 as a secondary validation tool to confirm SIRT2-specific effects.

Application

Selection Property

Validation Focus

Broad-spectrum antiviral screening

Host-directed, pan-family activity profile

Viral replication IC50 across RNA/DNA families; in vitro to in vivo translation

HBV cccDNA research

cccDNA transcriptional suppression

cccDNA levels, HBsAg production, transcriptional activity endpoints

SIRT2 host-pathogen interaction studies

SIRT2-exclusive isoform selectivity

SIRT2-dependent phenotype attribution without SIRT1/3 interference

Oral in vivo pharmacology models

Oral bioavailability and PK profile

Exposure-response modeling, repeated-dose research, chronic model feasibility

• [1] Roche KL, Remiszewski S, Todd MJ, Kulp JL 3rd, Tang L, Welsh AV, Barry AP, De C, Reiley WW, Wahl A, Garcia JV, Luftig MA, Shenk T, Tonra JR, Murphy EA, Chiang LW. An allosteric inhibitor of sirtuin 2 deacetylase activity exhibits broad-spectrum antiviral activity. J Clin Invest. 2023 Jun 15;133(12):e158978. doi: 10.1172/JCI158978. View Source
• [2] Tang L, et al. An allosteric inhibitor of sirtuin 2 blocks hepatitis B virus covalently closed circular DNA establishment and its transcriptional activity. Antiviral Res. 2024 Jun;226:105888. doi: 10.1016/j.antiviral.2024.105888. View Source